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Professionals
These application notes provide a comprehensive guide to analyzing the reduction of CD33 on

the cell surface using flow cytometry. This process, often referred to as antigen modulation or

internalization, is a critical mechanism for the efficacy of many CD33-targeted therapeutics,

such as antibody-drug conjugates (ADCs) and bispecific antibodies, primarily in the context of

Acute Myeloid Leukemia (AML).[1][2][3]

CD33, a member of the sialic acid-binding immunoglobulin-like lectin (Siglec) family, is a

transmembrane receptor expressed on myeloid cells.[4][5] Its expression on the majority of

AML blasts makes it a prime therapeutic target.[6] Upon binding to antibodies or antibody-

based drugs, CD33 can be internalized, delivering a cytotoxic payload or facilitating T-cell

mediated cytotoxicity.[2][6] Therefore, accurately quantifying the reduction of surface CD33 is

paramount in preclinical and clinical research.
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The following tables summarize quantitative data related to CD33 expression and

internalization, providing a reference for expected values and experimental comparisons.

Table 1: CD33 Expression Levels in Acute Myeloid Leukemia (AML)

Parameter Value Cell Type/Condition Reference

CD33 Positivity in

AML Patients
>85-90% AML Blasts [6][7][8]

CD33 Molecules per

Cell (Mean)
~10,380

AML Bone Marrow

Blasts
[7]

CD33 Molecules per

Cell (Range)
709 - 54,894

AML Bone Marrow

Blasts
[7]

CD33 MFI (Median) in

NPM1-mutated AML
429 AML Blasts [9]

CD33 MFI (Median) in

NPM1-unmutated

AML

210 AML Blasts [9]

Table 2: Antibody-Induced CD33 Internalization
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Cell Line
Antibody
Clone

Time Point
%
Internalization
/ Reduction

Reference

Engineered HL-

60, Kasumi-1,

THP-1 (CD33-

FL)

P67.6 240 minutes 60-70% [10]

Engineered HL-

60, Kasumi-1,

THP-1 (CD33-

D2)

HL2541 240 minutes ~55-60% [10]

MV-4-11

(endogenous)
P67.6 240 minutes

Lower than THP-

1
[10]

K-562

(endogenous)
P67.6 240 minutes

Significantly less

than MV-4-11

and THP-1

[10]

Experimental Protocols
Protocol 1: General Staining for Cell Surface CD33
Expression
This protocol outlines the basic procedure for staining cells to quantify the baseline expression

of CD33 on the cell surface.

Materials:

Phosphate-Buffered Saline (PBS)

Staining Buffer (e.g., PBS with 2% Fetal Bovine Serum)

Fluorochrome-conjugated anti-human CD33 antibody (e.g., clone P67.6, WM53, or HIM3-4)

[4][11]

Isotype control antibody corresponding to the CD33 antibody
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Viability dye (e.g., DAPI, Propidium Iodide)

Flow cytometer

Procedure:

Cell Preparation: Harvest cells and wash once with cold PBS.

Cell Counting: Count the cells and determine viability. Resuspend the cell pellet in cold

Staining Buffer to a concentration of 1 x 10^7 cells/mL.[12]

Staining: Aliquot 100 µL of the cell suspension (1 x 10^6 cells) into flow cytometry tubes.

Antibody Addition: Add the predetermined optimal concentration of the anti-CD33 antibody or

the corresponding isotype control to the respective tubes.

Incubation: Incubate for 30 minutes at 4°C in the dark.

Washing: Wash the cells twice with 2 mL of cold Staining Buffer, centrifuging at 300-400 x g

for 5 minutes between washes.[12]

Resuspension: Resuspend the cell pellet in 300-500 µL of Staining Buffer.

Viability Staining: Add a viability dye according to the manufacturer's instructions.

Acquisition: Analyze the samples on a flow cytometer. Acquire at least 10,000 events for the

population of interest.[4]

Protocol 2: Analysis of Antibody-Induced CD33
Reduction (Internalization Assay)
This protocol is designed to measure the decrease in cell surface CD33 expression over time

following antibody binding.

Materials:

Complete cell culture medium
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Unconjugated or fluorochrome-conjugated anti-human CD33 antibody

Secondary antibody (if using an unconjugated primary)

Stripping Buffer (e.g., ice-cold acid wash buffer, pH 2.0-3.0) or Trypsin

Flow cytometer

Procedure:

Cell Preparation: Culture cells to a healthy, logarithmic growth phase.

Antibody Incubation: Resuspend cells in complete medium containing the anti-CD33

antibody at a saturating concentration. Incubate at 37°C in a CO2 incubator.

Time Points: At designated time points (e.g., 0, 30, 60, 120, 240 minutes), remove an aliquot

of cells.[4][10]

Stopping Internalization: Immediately place the aliquot on ice to stop further internalization.

Surface Staining (Time 0): For the 0-minute time point, proceed directly to staining with a

fluorochrome-conjugated secondary antibody (if the primary is unconjugated) or analyze

directly if the primary is conjugated. This represents 100% surface expression.

Stripping Surface-Bound Antibody (Later Time Points): For subsequent time points, wash the

cells with cold PBS. To distinguish between internalized and remaining surface-bound

antibody, either:

Acid Wash: Resuspend the cell pellet in ice-cold Stripping Buffer for a short period (e.g., 1-

5 minutes) to remove surface-bound antibody. Immediately neutralize with an excess of

cold Staining Buffer.

Staining Remaining Surface CD33: Wash cells and stain with a saturating concentration of

a fluorochrome-conjugated anti-CD33 antibody (ideally recognizing a different epitope or

conjugated to a different fluorochrome than the inducing antibody).

Washing and Resuspension: Wash the cells twice with cold Staining Buffer.
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Acquisition: Analyze the samples by flow cytometry.

Calculation of Reduction: The percentage of CD33 reduction (or internalization) at each time

point is calculated relative to the Mean Fluorescence Intensity (MFI) of the time 0 sample.

Percentage of Reduction = (1 - (MFI of test sample / MFI of time 0 sample)) x 100
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Caption: Workflow for CD33 internalization assay.
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Caption: CD33-targeted ADC internalization pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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